![molecular formula C10H25NOSi B1447641 [2-(tert-Butyldimethylsilanyloxy)ethyl]ethylamine CAS No. 946658-23-7](/img/structure/B1447641.png)
[2-(tert-Butyldimethylsilanyloxy)ethyl]ethylamine
Overview
Description
Synthesis Analysis
The synthesis of [2-(tert-Butyldimethylsilanyloxy)ethyl]ethylamine involves the reaction of Monoethanolamine and tert-Butyldimethylsilyl chloride . It is also used in the preparation of 3-substituted androsterone derivatives .Molecular Structure Analysis
The molecular formula of [2-(tert-Butyldimethylsilanyloxy)ethyl]ethylamine is C10H25NO2Si . The molecular weight varies in different sources, it is reported as 203.4 g/mol and 219.40 g/mol .Physical And Chemical Properties Analysis
[2-(tert-Butyldimethylsilanyloxy)ethyl]ethylamine is a light brown liquid . It has a predicted boiling point of 178.4±13.0 °C and a predicted density of 0.849±0.06 g/cm3 . The refractive index is 1.43 . It should be stored at 2-8°C, protected from light .Scientific Research Applications
Synthesis of Protected Amino Acids
[2-(tert-Butyldimethylsilanyloxy)ethyl]ethylamine: is utilized in the synthesis of protected amino acids which are crucial for peptide synthesis . The tert-butyldimethylsilyl (TBDMS) group serves as a protective group for the amino acid’s functional groups, preventing unwanted reactions during the synthesis process. This compound’s role is pivotal in ensuring the integrity of the amino acids until the final deprotection step.
RNA Synthesis
The compound is employed in the solid-phase synthesis of ribonucleic acid (RNA) using β-cyanoethyl phosphoramidite chemistry combined with TBDMS protection . This method is particularly important for the synthesis of RNA sequences used in research and therapeutic applications, such as small interfering RNAs (siRNAs), ribozymes, and aptamers.
Organic Synthesis Reagent
As a reagent in organic synthesis, [2-(tert-Butyldimethylsilanyloxy)ethyl]ethylamine is used to introduce the TBDMS protective group to various organic molecules . This is essential in multi-step synthesis processes where selective reactivity is required.
Cross-Linking Agent
This compound acts as a cross-linking agent in the creation of complex polymers . By linking different polymer chains, it helps in forming materials with enhanced properties such as increased stability, strength, and resistance to solvents.
Research in Silane Chemistry
In the field of silane chemistry, [2-(tert-Butyldimethylsilanyloxy)ethyl]ethylamine is a subject of study for its potential applications in developing new silane-based materials. These materials have a wide range of applications, including coatings, adhesives, and sealants.
Chemical Intermediate
Lastly, it serves as a chemical intermediate in the synthesis of more complex chemical entities. Its role as an intermediate is crucial in the pharmaceutical industry for the development of new drugs and therapeutic agents.
Safety and Hazards
properties
IUPAC Name |
2-[tert-butyl(dimethyl)silyl]oxy-N-ethylethanamine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H25NOSi/c1-7-11-8-9-12-13(5,6)10(2,3)4/h11H,7-9H2,1-6H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IRCUFFAUDXRHHM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNCCO[Si](C)(C)C(C)(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H25NOSi | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
203.40 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
[2-(tert-Butyldimethylsilanyloxy)ethyl]ethylamine |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.